Cas no 2171292-18-3 ((3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid)

• Product Name: (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• CAS No: 2171292-18-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5817760
• PubChem ID: 165531326
• Update Time: 2025-09-28

(3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid
• EN300-1576768
• 2171292-18-3
• (3R)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(13-25(30)31)27-24(29)14-23(16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-,23?/m1/s1
• InChI Key： VPBIJCOSSGBABH-LIXIDFRTSA-N
• SMILES： O(C(NC(CC(N[C@@H](CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid

Recent Advances in the Study of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid and Its Implications in Chemical Biology and Medicine

The compound (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid, with the CAS number 2171292-18-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research involving (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid is its role in solid-phase peptide synthesis (SPPS). The compound's Fmoc-protected amino group and carboxylic acid functionality make it an ideal candidate for the stepwise assembly of peptides. Recent advancements in SPPS methodologies have leveraged this compound to improve the efficiency and yield of peptide synthesis, particularly for complex peptides with therapeutic potential. Studies have demonstrated that the use of this intermediate reduces side reactions and enhances the purity of the final peptide products, which is crucial for pharmaceutical applications.

In addition to its utility in peptide synthesis, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid has been investigated for its potential as a protease inhibitor. Proteases play a critical role in numerous physiological and pathological processes, making them attractive targets for drug development. Recent in vitro studies have shown that derivatives of this compound exhibit selective inhibition against specific proteases, such as cathepsins and matrix metalloproteinases (MMPs). These findings suggest that further optimization of this scaffold could lead to the development of novel protease inhibitors with applications in cancer, inflammation, and infectious diseases.

Another promising avenue of research involves the incorporation of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid into drug delivery systems. Its amphiphilic nature and compatibility with various conjugation chemistries make it suitable for designing prodrugs and targeted delivery vehicles. Recent studies have explored its use in nanoparticle-based delivery systems, where it serves as a linker to attach therapeutic payloads to targeting moieties. Preliminary results indicate that such systems can enhance the bioavailability and tissue specificity of drugs, thereby improving therapeutic outcomes while minimizing off-target effects.

Despite these advancements, challenges remain in the widespread application of (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid. Issues such as scalability of synthesis, stability under physiological conditions, and potential immunogenicity need to be addressed. Ongoing research is focused on optimizing the synthetic routes to this compound and exploring its derivatives to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this molecule in drug discovery and development.

In conclusion, (3R)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopentanoic acid (CAS: 2171292-18-3) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications in peptide synthesis, protease inhibition, and drug delivery highlight its multifaceted potential. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future studies should focus on addressing the current challenges and expanding the scope of its applications to fully harness its benefits for human health.